Cas no 2172052-31-0 (3-(2-cyclopropylethyl)-N-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-(2-cyclopropylethyl)-N-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172052-31-0
• MF: C₁₁H₁₆N₆
• MW: 232.284940719604
• CID: 6570601
• PubChem ID: 165868402
• Update Time: 2025-10-23

3-(2-cyclopropylethyl)-N-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropylethyl)-N-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• 3-(2-cyclopropylethyl)-N-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• EN300-1592043
• 2172052-31-0

• Inchi： 1S/C11H16N6/c1-2-12-10-9-11(14-7-13-10)17(16-15-9)6-5-8-3-4-8/h7-8H,2-6H2,1H3,(H,12,13,14)
• InChI Key： ZYRNXBJIIHOPPA-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N=CN=2)NCC)N=N1)CCC1CC1

Computed Properties

• Exact Mass: 232.14364454g/mol
• Monoisotopic Mass: 232.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(2-cyclopropylethyl)-N-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

3-(2-Cyclopropylethyl)-N-Ethyl-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Amine: A Comprehensive Overview

The compound CAS No. 2172052-31-0, also known as 3-(2-cyclopropylethyl)-N-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this molecule is characterized by a triazolopyrimidine core with a cyclopropylethyl substituent and an ethylamine group, making it a unique candidate for further exploration.

Recent studies have highlighted the importance of triazolopyrimidines in medicinal chemistry due to their ability to modulate various biological targets. For instance, researchers have demonstrated that these compounds can act as inhibitors of kinases, which are enzymes involved in cell signaling pathways. This property makes them promising candidates for the development of anti-cancer therapies. The specific substituents on the triazolopyrimidine core, such as the cyclopropylethyl group in this compound, play a crucial role in determining its pharmacological profile.

The synthesis of 3-(2-cyclopropylethyl)-N-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine involves a multi-step process that typically begins with the preparation of the triazolopyrimidine scaffold. This is followed by the introduction of the cyclopropylethyl group and the ethylamine substituent through appropriate coupling reactions. The optimization of these steps is essential to ensure high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have provided new avenues for synthesizing such complex molecules more efficiently.

In terms of biological activity, this compound has shown remarkable selectivity towards certain protein targets. For example, studies have revealed its ability to inhibit specific kinases involved in cancer cell proliferation. This selectivity is attributed to the unique arrangement of functional groups on the molecule, which allows it to interact effectively with its target proteins. Furthermore, preliminary pharmacokinetic studies suggest that this compound has favorable absorption and bioavailability profiles, making it a strong candidate for further preclinical testing.

The structural features of CAS No. 2172052-31-0 also make it an interesting subject for computational studies. Researchers have employed molecular docking and dynamics simulations to investigate how this compound interacts with its target proteins at the atomic level. These studies provide valuable insights into the molecular basis of its activity and guide further optimization efforts. For instance, computational models have identified key residues on the target protein that are critical for binding, which can be used to design more potent analogs.

In addition to its pharmacological applications, this compound has also been studied for its potential use in other areas such as agrochemicals and materials science. Its ability to modulate enzyme activity makes it a versatile molecule with wide-ranging applications. However, further research is needed to fully explore its potential beyond its current scope.

In conclusion, 3-(2-cyclopropylethyl)-N-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure and promising biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.